1-(Azocan-1-yl)-3-fluoropropan-2-ol

• Molecular Formula: C10H20FNO
• Molecular Weight: 189.27 g/mol
• IUPAC Name: 1-(azocan-1-yl)-3-fluoropropan-2-ol
• InChI: InChI=1S/C10H20FNO/c11-8-10(13)9-12-6-4-2-1-3-5-7-12/h10,13H,1-9H2
• InChI Key: TYBFYHJWBHUQGG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC(CF)O

Description

1-(Azocan-1-yl)-3-fluoropropan-2-ol (CAS: 1850916-28-7) is a fluorinated secondary alcohol with an azocan heterocycle (an 8-membered nitrogen-containing ring) attached to the propan-2-ol backbone. Its molecular formula is C₁₀H₂₀FNO, and it has a molecular weight of 189.27 g/mol .

Preparation Methods

The synthesis of 1-(Azocan-1-yl)-3-fluoropropan-2-ol can be achieved through several synthetic routes. One common method involves the reaction of azocane with 3-fluoropropan-2-ol under specific reaction conditions. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

1-(Azocan-1-yl)-3-fluoropropan-2-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include sodium iodide in acetone or potassium fluoride in dimethyl sulfoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(Azocan-1-yl)-3-fluoropropan-2-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and neurological disorders.

Industry: It is used in the production of specialty chemicals and materials with specific properties, such as polymers and surfactants.

Mechanism of Action

The mechanism of action of 1-(Azocan-1-yl)-3-fluoropropan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

Structural and Functional Differences

Ring Size and Flexibility: The 8-membered azocan ring in the target compound contrasts with the 6-membered piperazine () and piperidine () rings in analogs.

Substituent Effects :

• The 3,4-dimethylpiperazine derivative () includes methyl groups that increase steric hindrance and hydrophobicity compared to the unsubstituted azocan analog. This could reduce solubility in polar solvents.
• The 3,3-dimethylpiperidine analog () shares the same molecular formula as the target compound but features a branched dimethyl group on the piperidine ring. This structural isomerism may lead to divergent melting points or reactivity .

Simpler Derivatives: 1-Amino-3-fluoropropan-2-ol hydrochloride () lacks a heterocyclic ring, serving as a simpler building block. Its hydrochloride salt form enhances water solubility, making it suitable for synthetic intermediates .

Commercial and Practical Considerations

• Availability: While the target compound is temporarily unavailable, its piperidine-based structural isomer (CAS 1855530-18-5) remains commercially accessible .
• Purity : Only the 3,4-dimethylpiperazine derivative specifies a purity ≥95% , whereas other compounds lack detailed quality control data.

Research Implications and Gaps

• Physicochemical Data : Critical properties such as melting/boiling points, solubility, and stability are absent in available evidence, limiting direct functional comparisons.
• Synthetic Utility: Fluorinated propanols are often intermediates in pharmaceuticals (e.g., describe fluorinated alcohols in drug synthesis).
• Biological Activity: No evidence discusses the target compound’s bioactivity. Smaller analogs like the piperidine and piperazine derivatives may serve as precursors for kinase inhibitors or antimicrobial agents, but this requires validation.

Biological Activity

1-(Azocan-1-yl)-3-fluoropropan-2-ol is a compound of interest due to its potential biological activities. This article aims to explore its biological activity, including mechanisms of action, effects on various biological systems, and relevant case studies.

Chemical Structure and Properties

1-(Azocan-1-yl)-3-fluoropropan-2-ol is characterized by the following chemical structure:

• Chemical Formula : C₇H₁₄FNO
• Molecular Weight : 145.19 g/mol

The presence of the azocane ring contributes to its unique properties, potentially influencing its interaction with biological targets.

Effects on Cellular Systems

1-(Azocan-1-yl)-3-fluoropropan-2-ol may exhibit:

• Antifungal Activity : Similar compounds have demonstrated antifungal properties, particularly against Candida species. This activity could be explored further in the context of 1-(Azocan-1-yl)-3-fluoropropan-2-ol .

Toxicity and Safety Profile

Preliminary data suggest that compounds with similar structures may exhibit skin irritation and flammability. However, specific toxicity studies for 1-(Azocan-1-yl)-3-fluoropropan-2-ol are necessary to establish a comprehensive safety profile .

Study on Antifungal Activity

A study evaluating antifungal agents highlighted the potential for compounds similar to 1-(Azocan-1-yl)-3-fluoropropan-2-ol to inhibit biofilm formation in Candida albicans. The study utilized various concentrations to determine minimum inhibitory concentrations (MIC) and assessed the impact on biofilm morphology through live imaging microscopy .

Research on PI3K Pathway Modulation

Research into compounds targeting the PI3K pathway indicates that modulation can lead to significant therapeutic effects in cancer treatment. The structural characteristics of 1-(Azocan-1-yl)-3-fluoropropan-2-ol may allow it to interact with this pathway, suggesting potential applications in oncology .

Data Table: Biological Activity Comparison

Compound	Biological Activity	Mechanism of Action	Reference
1-(Azocan-1-yl)-3-fluoropropan-2-ol	Potential antifungal	Modulation of signaling pathways	Current Study
Flavonoids	Antifungal, antibiofilm	Antioxidant properties
PI3K inhibitors	Anti-cancer	Inhibition of cell proliferation